Cas no 79098-90-1 (4-Piperidinamine, N-[2-(aminomethyl)phenyl]-1-(phenylmethyl)-)

• Product Name: 4-Piperidinamine, N-[2-(aminomethyl)phenyl]-1-(phenylmethyl)-
• CAS No: 79098-90-1
• MF: C₁₉H₂₅N₃
• MW: 295.421904325485
• CID: 533388
• PubChem ID: 13051023
• Update Time: 2025-04-19

4-Piperidinamine, N-[2-(aminomethyl)phenyl]-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, N-[2-(aminomethyl)phenyl]-1-(phenylmethyl)-
• N-(2-(aminomethyl)phenyl)-1-benzylpiperidin-4-amine
• N-[2-(aminomethyl)phenyl]-1-benzylpiperidin-4-amine
• FT-0769732
• SCHEMBL7402993
• 1-benzyl-4-[N-(o-aminomethylphenyl)-amino]-piperidine
• UUJYNYPLIGRUQA-UHFFFAOYSA-N
• DTXSID30516523
• 1-Benzyl-4-[N-(o-aminomethylphenyl)-amino]piperidine
• 79098-90-1

• Inchi： 1S/C19H25N3/c20-14-17-8-4-5-9-19(17)21-18-10-12-22(13-11-18)15-16-6-2-1-3-7-16/h1-9,18,21H,10-15,20H2
• InChI Key： UUJYNYPLIGRUQA-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(CC1)NC1C=CC=CC=1CN

Computed Properties

• Exact Mass: 295.204847810g/mol
• Monoisotopic Mass: 295.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.3Ų